Cas no 84954-80-3 (PHOSPHONIC ACID, (1,2-DIHYDROXYPROPYL)-)

• Product Name: PHOSPHONIC ACID, (1,2-DIHYDROXYPROPYL)-
• CAS No: 84954-80-3
• MF: C₃H₉O₅P
• MW: 156.074322462082
• CID: 3488038
• Update Time: 2025-06-08

PHOSPHONIC ACID, (1,2-DIHYDROXYPROPYL)- Chemical and Physical Properties

Names and Identifiers

• PHOSPHONIC ACID, (1,2-DIHYDROXYPROPYL)-
• Fosfomycin Trometamol Impurity Ⅰ:Fosfomycin Trometamol EP Impurity A
• Fosfomycin Trometamol Impurity 1
• Fosfomycin Trometamol EP Impurity A Di-Ammonium Salt
• Fosfomycin Trometamol EP Impurity A
• Fosfomycin Trometamol Impurity 1(Fosfomycin Trometamol EP Impurity A)
• Phosphonic acid, P-(1,2-dihydroxypropyl)-
• (1,2-dihydroxypropyl)phosphonic acid
• P-(1,2-Dihydroxypropyl)phosphonic Acid
• P-(1,2-Dihydroxypropyl)phosphonic acid (ACI)
• Phosphonic acid, (1,2-dihydroxypropyl)- (9CI)

• Inchi： 1S/C3H9O5P/c1-2(4)3(5)9(6,7)8/h2-5H,1H3,(H2,6,7,8)
• InChI Key： MXMXXUIOCREOTJ-UHFFFAOYSA-N
• SMILES： O=P(C(C(C)O)O)(O)O

Experimental Properties

• Density: 1.7±0.1 g/cm3
• Melting Point: NA
• Boiling Point: 457.0±55.0 °C at 760 mmHg
• Flash Point: 230.2±31.5 °C
• Vapor Pressure: 0.0±2.5 mmHg at 25°C

PHOSPHONIC ACID, (1,2-DIHYDROXYPROPYL)- Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Organic phosphonic acids and derivatives Organic phosphonic acids

Additional information on PHOSPHONIC ACID, (1,2-DIHYDROXYPROPYL)-

Research Update on PHOSPHONIC ACID, (1,2-DIHYDROXYPROPYL)- (CAS: 84954-80-3) in Chemical Biology and Pharmaceutical Applications

PHOSPHONIC ACID, (1,2-DIHYDROXYPROPYL)- (CAS: 84954-80-3) is a phosphonic acid derivative that has garnered significant attention in recent years due to its versatile applications in chemical biology and pharmaceutical research. This compound, characterized by its unique structure featuring both hydroxyl and phosphonic acid functional groups, has been explored for its potential in drug design, enzyme inhibition, and as a building block for bioactive molecules. Recent studies have shed light on its mechanism of action, synthetic pathways, and therapeutic potential, making it a compound of interest for researchers in the field.

One of the key areas of research involving PHOSPHONIC ACID, (1,2-DIHYDROXYPROPYL)- is its role as an enzyme inhibitor. Phosphonic acid derivatives are known for their ability to mimic phosphate groups, making them effective inhibitors of enzymes that interact with phosphorylated substrates. Recent studies have demonstrated that this compound exhibits inhibitory activity against certain phosphatases and kinases, which are critical targets in the treatment of diseases such as cancer and metabolic disorders. The compound's ability to chelate metal ions also contributes to its inhibitory effects, particularly in metalloenzymes.

In addition to its enzyme inhibitory properties, PHOSPHONIC ACID, (1,2-DIHYDROXYPROPYL)- has been investigated for its potential in drug delivery systems. Its hydrophilic nature and biocompatibility make it a promising candidate for conjugation with drug molecules to enhance solubility and bioavailability. Recent advancements in nanotechnology have explored the use of this compound in the design of nanocarriers for targeted drug delivery, particularly in oncology. These studies highlight the compound's versatility and its potential to address challenges in drug formulation and delivery.

The synthetic pathways for PHOSPHONIC ACID, (1,2-DIHYDROXYPROPYL)- have also been a focus of recent research. Efficient and scalable synthesis methods are critical for its application in large-scale pharmaceutical production. Recent publications have reported novel catalytic approaches and green chemistry techniques to optimize the synthesis of this compound, reducing the use of hazardous reagents and improving yields. These advancements are expected to facilitate the broader adoption of this compound in industrial and clinical settings.

Looking ahead, the potential applications of PHOSPHONIC ACID, (1,2-DIHYDROXYPROPYL)- in personalized medicine and combination therapies are areas ripe for exploration. Its unique chemical properties and biological activity profile position it as a valuable tool in the development of next-generation therapeutics. Ongoing research is expected to further elucidate its mechanisms of action and expand its utility in addressing unmet medical needs.